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Compound of Interest

3-Bromo-6-methoxy-2-methyl-5-
Compound Name:
nitropyridine

Cat. No.: B182981

CAS Number: 186413-76-3

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-6-methoxy-2-methyl-5-nitropyridine is a substituted pyridine derivative that serves
as a key intermediate in synthetic organic chemistry. Its unique structural arrangement,
featuring a bromine atom, a methoxy group, a methyl group, and a nitro group on the pyridine
ring, provides multiple reactive sites. This functionality makes it a valuable building block in the
synthesis of more complex heterocyclic compounds, particularly in the field of medicinal
chemistry for the development of kinase inhibitors and other bioactive molecules. The electron-
withdrawing nature of the nitro group and the presence of the bromine atom offer versatile
handles for various chemical transformations, including nucleophilic aromatic substitution and
cross-coupling reactions.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-6-methoxy-2-methyl-5-
nitropyridine is presented in the table below. This data is essential for its handling, reaction
setup, and analytical characterization.
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Property Value Reference
CAS Number 186413-76-3 [1]
Molecular Formula C7H7BrN20s3

Molecular Weight 247.05 g/mol

Appearance Likely a solid

Solubilit Expected to be soluble in
olubility .
common organic solvents

Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-Bromo-6-methoxy-2-
methyl-5-nitropyridine is not readily available in the public domain, its synthesis can be
inferred from established methods for preparing substituted nitropyridines. A plausible synthetic
approach would involve the nitration of a corresponding 3-bromo-6-methoxy-2-methylpyridine
precursor. The general steps for such a synthesis are outlined below.

General Synthetic Workflow

The synthesis of substituted nitropyridines often involves a multi-step process. A generalized
workflow for obtaining the target molecule is proposed below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b182981?utm_src=pdf-body-img
https://www.benchchem.com/product/b182981?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 1. 2-Methyl-5-nitropyridine synthesis - chemicalbook [chemicalbook.com]

 To cite this document: BenchChem. [Technical Guide: 3-Bromo-6-methoxy-2-methyl-5-
nitropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182981#3-bromo-6-methoxy-2-methyl-5-
nitropyridine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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